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Compound of Interest

Compound Name: 1-(2,2,2-Trifluoroethyl)piperidine

Cat. No.: B8377376

Get Quote

Introduction: The Strategic Importance of
Trifluoroethylation
The introduction of fluorine into organic molecules is a transformative strategy in modern drug

discovery and materials science.[1] The 2,2,2-trifluoroethyl group (-CH₂CF₃) is particularly

valued as a bioisostere of the common ethyl or ethoxy groups. Its inclusion in a molecular

scaffold can profoundly and beneficially alter key physicochemical properties, including

metabolic stability, lipophilicity, and receptor binding affinity, ultimately enhancing the

pharmacokinetic and pharmacodynamic profile of a drug candidate.[2]

Among the reagents developed to install this critical moiety, 2,2,2-trifluoroethyl

trifluoromethanesulfonate (TFETf), CAS 6226-25-1, stands out as an exceptionally potent

electrophilic alkylating agent.[2][3] Its efficacy is driven by the trifluoromethanesulfonate

(triflate) anion, one of the best known leaving groups in organic chemistry. This inherent

reactivity makes TFETf a powerful tool for the efficient N-alkylation of a wide range of amine-

containing substrates, often succeeding where other methods fail.[2]

This guide provides a comprehensive overview of TFETf, detailing its properties, the

mechanism of N-alkylation, and robust protocols for its use. It is intended for researchers,
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chemists, and drug development professionals seeking to leverage the power of

trifluoroethylation in their synthetic endeavors.

Reagent Profile: 2,2,2-Trifluoroethyl Triflate (TFETf)
TFETf is a colorless to pale yellow, volatile liquid characterized by its high electrophilicity.[4][5]

The strong electron-withdrawing nature of the triflate group makes the adjacent trifluoroethyl

carbon highly susceptible to nucleophilic attack.[2][4]

Property Value References

CAS Number 6226-25-1 [3][4]

Molecular Formula C₃H₂F₆O₃S [4][6]

Molecular Weight 232.10 g/mol [6][7]

Appearance Colorless to pale yellow liquid [5]

Density ~1.611 g/mL at 25 °C [7][8]

Boiling Point 89-91 °C at 740 mmHg [8][9]

Refractive Index n20/D ~1.306 [7]

Purity Typically >95% [7]

Mechanism of N-Trifluoroethylation
The N-alkylation of an amine with TFETf proceeds through a classic bimolecular nucleophilic

substitution (SN2) mechanism. The lone pair of electrons on the amine nitrogen acts as the

nucleophile, attacking the electrophilic methylene carbon (-CH₂-) of the TFETf. This leads to

the formation of a pentavalent transition state, followed by the displacement of the highly stable

triflate anion, a superb leaving group. The resulting product is a protonated trifluoroethylated

amine, which is subsequently deprotonated by a base present in the reaction mixture to yield

the final neutral product.
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Preparation

Reaction

Work-up & Purification

1. Add Amine (1.0 eq)
to Dry Flask

2. Add Anhydrous Solvent
& Base (1.2-1.5 eq)

3. Cool Mixture to 0 °C

4. Add TFETf (1.1-1.3 eq)
Dropwise

5. Warm to RT, Stir 2-16h
& Monitor (TLC/LC-MS)

6. Quench with Sat. NaHCO₃

& Extract

7. Dry, Concentrate & Purify
(Column Chromatography)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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